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Compound of Interest

Compound Name:
Tert-butyl methyl(2-

(methylamino)ethyl)carbamate

Cat. No.: B179948 Get Quote

This technical guide provides a comprehensive overview of tert-butyl methyl(2-
(methylamino)ethyl)carbamate (CAS Number: 112257-19-9), a key intermediate in

pharmaceutical and fine chemical synthesis. This document is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry, offering

detailed information on its chemical properties, safety and handling, synthesis protocols, and

applications.

Chemical and Physical Properties
Tert-butyl methyl(2-(methylamino)ethyl)carbamate is a carbamate derivative that is typically

a colorless to light yellow liquid at room temperature.[1] Its chemical structure features a tert-

butoxycarbonyl (Boc) protecting group on one of the amine functionalities, making it a valuable

building block for the selective synthesis of more complex molecules.

Table 1: Physicochemical Properties of tert-butyl methyl(2-(methylamino)ethyl)carbamate
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Property Value Source

CAS Number 112257-19-9 [2]

Molecular Formula C₉H₂₀N₂O₂ [2]

Molecular Weight 188.27 g/mol [2][3]

IUPAC Name
tert-butyl N-methyl-N-[2-

(methylamino)ethyl]carbamate
[2]

Density 0.957 g/cm³ [3]

Boiling Point
226.74 °C to 239.1 °C

(Estimated)
[4]

Melting Point 33.32 °C (Estimated) [4]

Flash Point 104.96 °C (Estimated) [4]

Water Solubility
26370.7 mg/L to 192930 mg/L

(Estimated)
[4]

Physical Form Liquid [1][5]

pKa 9.96 ± 0.10 (Predicted)

InChI Key
DFVRUHANEXOZGT-

UHFFFAOYSA-N
[2][5]

SMILES CC(C)(C)OC(=O)N(C)CCNC [2][3]

Safety and Hazard Information
This compound is classified as a hazardous substance, primarily causing severe skin burns

and eye damage.[2][6] Appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, must be worn when handling this chemical.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard Pictogram GHS05 [5]

Signal Word Danger [5][6]

Hazard Statement H314

Causes severe skin

burns and eye

damage.

[2][5][6]

Precautionary

Statements
P260

Do not breathe

dust/fume/gas/mist/va

pours/spray.

[2][5]

P280

Wear protective

gloves/ protective

clothing/ eye

protection/ face

protection.

[6]

P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[6]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.

[6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[6]

P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

[6]
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easy to do. Continue

rinsing.

P310

Immediately call a

POISON

CENTER/doctor.

[6]

P405 Store locked up. [2][5]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[6]

Storage Conditions: Keep in a dark place under an inert atmosphere (nitrogen or argon) at

room temperature or refrigerated at 2-8°C.[3][5][7]

Applications in Research and Development
Tert-butyl methyl(2-(methylamino)ethyl)carbamate serves as a crucial intermediate in

organic synthesis, particularly in the pharmaceutical industry. The presence of the Boc

protecting group allows for selective reactions on the free secondary amine, making it a

versatile building block for creating more complex molecules.[8][9]

Its applications include:

Pharmaceutical Intermediates: It is a key component in the synthesis of various

pharmaceutical compounds.[8]

Anticancer Research: The compound has been investigated as part of experimental

anticancer drugs.[3] It has been shown to bind to the antigen Cetuximab and its conjugates,

which are effective against colorectal cancer cells.[3]

Antiviral Research: It has demonstrated inhibitory effects on the replication of human

cytomegalovirus.[3]

Fine Chemical Synthesis: The selective protection of one amine group makes it a valuable

tool in multi-step organic syntheses where differential reactivity of amino groups is required.
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[9]

Experimental Protocols
A common method for synthesizing this compound involves the reaction of N,N'-

dimethylethylenediamine with di-tert-butyl dicarbonate (Boc₂O). This procedure selectively

protects one of the amino groups.

Materials and Reagents:

N,N'-dimethylethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM)

Deionized water

Anhydrous sodium sulfate

Silica gel for column chromatography

Methanol/Dichloromethane (1/20, v/v) as eluent

Procedure:

Dissolve N,N'-dimethylethylenediamine (5.00 g, 57 mmol) in dichloromethane (25 mL).

Cool the solution to 0 °C in an ice bath.

In a separate vessel, dissolve di-tert-butyl dicarbonate (5.00 g, 22 mmol) in dichloromethane

(25 mL).

Add the di-tert-butyl dicarbonate solution dropwise to the cooled N,N'-

dimethylethylenediamine solution, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm gradually to room

temperature and continue stirring overnight.
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Quench the reaction with deionized water (20 mL).

Extract the product with dichloromethane (2 x 40 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the solution and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a

methanol/dichloromethane (1/20, v/v) mixture as the eluent to yield the target compound as

a colorless oil.
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Synthesis Workflow

N,N'-dimethylethylenediamine
+ Di-tert-butyl dicarbonate

Reaction in Dichloromethane
(0°C to Room Temp)

Mixing

Aqueous Workup
(Quenching & Extraction)

Reaction Completion

Drying and Concentration

Isolation

Silica Gel Column Chromatography

Purification

Final Product:
tert-butyl methyl(2-(methylamino)ethyl)carbamate

Final Product
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Role of Boc Protecting Group

Starting Material Protection Step

Selective Reaction

H₃C-NH-CH₂-CH₂-NH-CH₃

(N,N'-dimethylethylenediamine)

Boc-N(CH₃)-CH₂-CH₂-NH-CH₃

(Target Compound)

+ Boc₂O

Boc-N(CH₃)-CH₂-CH₂-N(CH₃)-R
(Functionalized Product)

+ R-X (e.g., Alkyl Halide)
Reaction at unprotected amine

Boc₂O

R-X

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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